Cas no 1232402-57-1 ((2-Bromo-4-fluoro-5-hydroxy-phenyl)-acetic acid)

• Product Name: (2-Bromo-4-fluoro-5-hydroxy-phenyl)-acetic acid
• CAS No: 1232402-57-1
• MF: C₈H₆BrFO₃
• MW: 249.033845424652
• CID: 4973991
• Update Time: 2025-07-23

(2-Bromo-4-fluoro-5-hydroxy-phenyl)-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-fluoro-5-hydroxyphenylacetic acid
• (2-bromo-4-fluoro-5-hydroxy-phenyl)-acetic acid
• 2-(2-bromo-4-fluoro-5-hydroxyphenyl)acetic acid
• (2-Bromo-4-fluoro-5-hydroxy-phenyl)-acetic acid

• Inchi： 1S/C8H6BrFO3/c9-5-3-6(10)7(11)1-4(5)2-8(12)13/h1,3,11H,2H2,(H,12,13)
• InChI Key： HMDZUPUGOUJDHK-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1CC(=O)O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• XLogP3: 1.8
• Topological Polar Surface Area: 57.5

Additional information on (2-Bromo-4-fluoro-5-hydroxy-phenyl)-acetic acid

Introduction to (2-Bromo-4-fluoro-5-hydroxy-phenyl)-acetic Acid (CAS No. 1232402-57-1)

(2-Bromo-4-fluoro-5-hydroxy-phenyl)-acetic acid, identified by its CAS number 1232402-57-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its bromine, fluorine, and hydroxyl functional groups, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The structural configuration of (2-Bromo-4-fluoro-5-hydroxy-phenyl)-acetic acid imparts a high degree of reactivity, enabling its use in the development of novel therapeutic agents. The presence of both bromine and fluorine atoms enhances its potential as a building block in medicinal chemistry, facilitating the creation of complex molecules with tailored biological activities. Recent studies have highlighted its role in the synthesis of inhibitors targeting specific enzymatic pathways, which are crucial in treating a range of diseases.

In the realm of drug discovery, the compound’s acetic acid moiety allows for easy modifications, making it a versatile precursor for designing new pharmacophores. Researchers have leveraged these properties to develop molecules with enhanced binding affinity and selectivity. For instance, derivatives of (2-Bromo-4-fluoro-5-hydroxy-phenyl)-acetic acid have been investigated for their potential in modulating inflammatory responses and metabolic disorders.

One of the most compelling aspects of this compound is its application in the synthesis of small-molecule drugs that interact with biological targets at the molecular level. The fluorine atom, in particular, has been shown to improve the metabolic stability and bioavailability of drug candidates. This has led to increased interest in using fluorinated aromatic compounds as scaffolds for new therapies. The hydroxyl group further contributes to the compound’s versatility, allowing for various functionalization strategies that can fine-tune its pharmacological profile.

Recent advancements in computational chemistry have enabled more efficient screening processes for identifying promising drug candidates derived from (2-Bromo-4-fluoro-5-hydroxy-phenyl)-acetic acid. Machine learning algorithms have been employed to predict the binding interactions between this compound and biological receptors, accelerating the drug discovery pipeline. These computational methods have complemented traditional experimental approaches, providing researchers with powerful tools to design molecules with desired therapeutic effects.

The pharmaceutical industry has also recognized the potential of this compound in developing treatments for neurological disorders. Studies have demonstrated that derivatives of (2-Bromo-4-fluoro-5-hydroxy-phenyl)-acetic acid can modulate neurotransmitter activity by interacting with specific receptor subtypes. This has opened up new avenues for research into conditions such as Alzheimer’s disease and Parkinson’s disease, where precise modulation of neural signaling is essential.

Another area where this compound has shown promise is in anti-cancer research. Researchers have synthesized analogs of (2-Bromo-4-fluoro-5-hydroxy-phenyl)-acetic acid that exhibit inhibitory effects on kinases and other enzymes involved in cancer cell proliferation. The bromine atom’s ability to participate in cross-coupling reactions has been particularly useful in generating complex molecular structures that can selectively target cancer cells while minimizing side effects on healthy tissues.

The environmental impact of chemical compounds is also a critical consideration in modern drug development. The design of (2-Bromo-4-fluoro-5-hydroxy-phenyl)-acetic acid takes into account principles of green chemistry, aiming to minimize waste and reduce hazardous byproducts during synthesis. This aligns with broader efforts in the pharmaceutical industry to develop sustainable practices that are environmentally responsible.

In conclusion, (2-Bromo-4-fluoro-5-hydroxy-phenyl)-acetic acid (CAS No. 1232402-57-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it a valuable tool for developing novel therapeutic agents across various disease areas. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in shaping the future of medicine.